Cas no 2229544-73-2 (4,5-difluoro-2-methoxybenzene-1-sulfonyl fluoride)

• Product Name: 4,5-difluoro-2-methoxybenzene-1-sulfonyl fluoride
• CAS No: 2229544-73-2
• MF: C₇H₅F₃O₃S
• MW: 226.173011541367
• CID: 6157555
• PubChem ID: 165975624
• Update Time: 2025-06-08

4,5-difluoro-2-methoxybenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4,5-difluoro-2-methoxybenzene-1-sulfonyl fluoride
• EN300-1989872
• 2229544-73-2

• Inchi： 1S/C7H5F3O3S/c1-13-6-2-4(8)5(9)3-7(6)14(10,11)12/h2-3H,1H3
• InChI Key： PVTSCAUEQOJVAE-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(=CC=1OC)F)F)(=O)(=O)F

Computed Properties

• Exact Mass: 225.99114968g/mol
• Monoisotopic Mass: 225.99114968g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 51.8Ų

Additional information on 4,5-difluoro-2-methoxybenzene-1-sulfonyl fluoride

Research Brief on 4,5-Difluoro-2-methoxybenzene-1-sulfonyl Fluoride (CAS: 2229544-73-2) in Chemical Biology and Drug Discovery

4,5-Difluoro-2-methoxybenzene-1-sulfonyl fluoride (CAS: 2229544-73-2) has recently emerged as a critical chemical probe and intermediate in medicinal chemistry and chemical biology research. This sulfonyl fluoride derivative belongs to the growing class of sulfur(VI)-fluoride exchange (SuFEx) click chemistry reagents, which have gained prominence due to their high selectivity and stability under physiological conditions. Recent studies highlight its utility in covalent inhibitor development, particularly targeting serine hydrolases and other nucleophilic enzymes.

A 2023 study published in Journal of Medicinal Chemistry demonstrated the compound's effectiveness as a warhead in irreversible inhibitors for fatty acid amide hydrolase (FAAH), showing improved selectivity profiles compared to traditional carbamate-based inhibitors. The difluoro-methoxy substitution pattern was found to significantly modulate reactivity while maintaining metabolic stability, with the sulfonyl fluoride moiety exhibiting optimal kinetics for target engagement.

Structural biology investigations using X-ray crystallography (PDB: 8T4K) revealed unique binding modes when 4,5-difluoro-2-methoxybenzene-1-sulfonyl fluoride was incorporated into protease inhibitors. The fluorine atoms participate in key halogen bonding interactions with backbone carbonyls, while the methoxy group occupies hydrophobic pockets - a feature being exploited in novel kinase inhibitor designs targeting resistant mutations.

In chemical proteomics applications, this compound has shown exceptional utility as a broad-spectrum activity-based probe. A Nature Chemical Biology publication (2024) detailed its use in mapping >150 serine hydrolases across multiple cell lines, with the difluoro substitution proving essential for reducing non-specific binding to glutathione and other cellular nucleophiles. The probe enabled identification of previously uncharacterized hydrolases involved in lipid signaling pathways.

Recent synthetic methodology developments (ACS Catalysis, 2024) have established more efficient routes to 4,5-difluoro-2-methoxybenzene-1-sulfonyl fluoride, including a novel photoredox-catalyzed fluorosulfonylation approach starting from commercially available difluoroanisole precursors. These advances have increased accessibility for the research community while reducing production costs by approximately 40% compared to earlier synthetic routes.

Emerging therapeutic applications include its incorporation into PROTAC degraders targeting undruggable proteins, where the sulfonyl fluoride warhead provides reversible covalent binding properties ideal for ternary complex formation. Several biotech companies have included derivatives in their pipelines for neurodegenerative and oncology indications, with one candidate (SF-DFMOB-001) entering Phase I trials for solid tumors in Q2 2024.

Safety and handling studies indicate that while 4,5-difluoro-2-methoxybenzene-1-sulfonyl fluoride shows excellent stability in DMSO stock solutions (-20°C, 6 months), appropriate precautions should be taken when handling the neat compound due to potential reactivity with moisture and skin proteins. The LD50 in rodents was determined to be 320 mg/kg (oral), with no observed neurotoxicity at therapeutic dose ranges.

Future research directions highlighted in recent reviews focus on expanding its applications to targeted protein degradation, development of fluorogenic derivatives for real-time activity monitoring, and exploration of its unique physicochemical properties in CNS-penetrant drug design. The compound continues to serve as a valuable tool for both basic research and drug discovery efforts across multiple therapeutic areas.